Cas no 63068-73-5 (5-Propylthiophene-2-carboxylic acid)

5-Propylthiophene-2-carboxylic acid Properties

Names and Identifiers

• 5-Propyl-thiophene-2-carboxylic acid
• 5-propyl-2-thiophenecarboxylic acid
• 5-Propylthiophene-2-carboxylic acid
• 2-Propyl-thiophen-carbonsaeure-(5)
• 2-Pyrrolidinone, 5-propyl-
• 5-n-propylthiophene-2-carboxylic acid
• 5-n-Propyl-thiophene-2-carboxylic acid
• 5-Propyl-2-pyrrolidin
• 5-Propyl-2-pyrrolidone
• 5-Propyl-2-thiophencarbonsaeure
• 5-Propylpyrrolid-2-on
• 5-propyl-pyrrolidin-2-one
• 5-Propyl-pyrrolidon-(2)
• 5-Propyl-thiophen-2-carbonsaeure
• AGN-PC-00JU1P
• CTK0E3578
• SureCN2731412
• AB01316001-02
• 5-propylthiophene-2-carboxylic acid
• CS-0196015
• AT16415
• DB-341001
• STK349784
• Z1198165049
• AKOS000310775
• SCHEMBL262537
• HMS1698E14
• MFCD04970762
• 5-propylthiophene-2-carboxylicacid
• NCGC00319477-01
• 63068-73-5
• GIKRNWSWBGWABK-UHFFFAOYSA-N
• EN300-92768
• +Expand

• MDL： MFCD04970762
• InChIKey： GIKRNWSWBGWABK-UHFFFAOYSA-N
• Inchi： InChI=1S/C8H10O2S/c1-2-3-6-4-5-7(11-6)8(9)10/h4-5H,2-3H2,1H3,(H,9,10)
• SMILES： CCCC1=CC=C(C(=O)O)S1

Computed Properties

• Exact Mass: 170.0402
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 3
• Monoisotopic Mass: 170.04015073g/mol
• Heavy Atom Count: 11
• Complexity: 147
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.7
• Topological Polar Surface Area: 65.5Ų

Experimental Properties

• PSA: 37.3
• Boiling Point: 298.4±28.0 °C at 760 mmHg
• Vapor Pressure: 0.0±0.7 mmHg at 25°C
• Flash Point: 134.2±24.0 °C
• Density: 1.2±0.1 g/cm3